3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide” is an imidazothiazole derivative . It is a part of a series of arylidenehydrazide compounds synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a core imidazothiazole ring attached to a 4-chlorophenyl group and a propylpropanamide group . The exact structure can be determined using techniques such as NMR spectroscopy, but such data is not available in the current literature.Mechanism of Action
Target of Action
The compound, also known as 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide, is primarily targeted towards cancer cells . It has been found to exhibit broad-spectrum antiproliferative activity against a variety of cancer cell lines . The compound’s primary targets are the human constitutive androstane receptor (CAR) , which plays a crucial role in the regulation of drug metabolism and disposition.
Mode of Action
The compound interacts with its targets by stimulating the nuclear translocation of the CAR . This interaction results in changes in the transcriptional activity of the receptor, leading to alterations in the expression of genes involved in drug metabolism and disposition .
Biochemical Pathways
The compound affects the pathways related to drug metabolism and disposition. By stimulating the nuclear translocation of the CAR, it influences the expression of genes involved in these pathways . The downstream effects of this include changes in the metabolism and disposition of drugs, which can have significant implications for the efficacy and safety of therapeutic interventions .
Pharmacokinetics
These properties can impact the compound’s bioavailability, which in turn can influence its therapeutic efficacy and safety .
Result of Action
The compound’s action results in the inhibition of proliferation in various cancer cell lines . The most potent compound examined displayed broad-spectrum antiproliferative activity against all of the tested cell lines . The greatest growth inhibitions were observed against an ovarian cancer cell line (OVCAR-3), a colon cancer cell line (HCT-15), two renal cancer cell lines (CAKI-1 and UO-31) and two leukemia cell lines (CCRF-CEM and SR) .
Action Environment
The action of the compound can be influenced by various environmental factors. For instance, the presence of other drugs can affect the compound’s action by competing for binding sites on the CAR . Additionally, factors such as pH and temperature can influence the stability of the compound, potentially affecting its efficacy .
properties
IUPAC Name |
3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3OS/c1-2-9-19-16(22)8-7-14-11-23-17-20-15(10-21(14)17)12-3-5-13(18)6-4-12/h3-6,10-11H,2,7-9H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGPDGVJGPNMPSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CCC1=CSC2=NC(=CN12)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.